Cas no 1261462-92-3 (5-(2,3-Difluorophenyl)-2-methoxypyridine-3-methanol)

• Product Name: 5-(2,3-Difluorophenyl)-2-methoxypyridine-3-methanol
• CAS No: 1261462-92-3
• MF: C₁₃H₁₁F₂NO₂
• MW: 251.2287504673
• CID: 4914325
• Update Time: 2025-05-24

5-(2,3-Difluorophenyl)-2-methoxypyridine-3-methanol Chemical and Physical Properties

Names and Identifiers

• 5-(2,3-Difluorophenyl)-2-methoxypyridine-3-methanol

• Inchi： 1S/C13H11F2NO2/c1-18-13-9(7-17)5-8(6-16-13)10-3-2-4-11(14)12(10)15/h2-6,17H,7H2,1H3
• InChI Key： NBWRRQSRJBCYJJ-UHFFFAOYSA-N
• SMILES： FC1C(=CC=CC=1C1=CN=C(C(CO)=C1)OC)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 18
• Rotatable Bond Count: 3
• Complexity: 267
• XLogP3: 2.1
• Topological Polar Surface Area: 42.4

Additional information on 5-(2,3-Difluorophenyl)-2-methoxypyridine-3-methanol

5-(2,3-Difluorophenyl)-2-methoxypyridine-3-methanol: A Comprehensive Overview

5-(2,3-Difluorophenyl)-2-methoxypyridine-3-methanol, also known by its CAS number 1261462-92-3, is a compound of significant interest in the fields of organic chemistry and pharmacology. This compound is characterized by its unique structure, which combines a pyridine ring with a methoxy group and a methanol substituent. The presence of the 2,3-difluorophenyl group adds complexity to its molecular architecture, making it a promising candidate for various applications in drug discovery and material science.

The synthesis of 5-(2,3-Difluorophenyl)-2-methoxypyridine-3-methanol involves a series of carefully designed reactions. Recent advancements in synthetic methodologies have enabled the efficient construction of this compound, leveraging techniques such as Suzuki coupling and nucleophilic substitution. The fluorinated aromatic ring is particularly challenging to synthesize due to the reactivity of fluorine atoms, but modern catalytic systems have significantly streamlined this process.

From a structural perspective, the compound exhibits a high degree of symmetry and electronic diversity. The pyridine ring contributes to its aromatic stability, while the methoxy group introduces electron-donating effects that influence the compound's reactivity. The methanol substituent further enhances its solubility in polar solvents, making it suitable for various chemical reactions. Recent studies have highlighted the importance of these structural features in determining the compound's pharmacokinetic properties.

In terms of applications, 5-(2,3-Difluorophenyl)-2-methoxypyridine-3-methanol has shown potential in several areas. In pharmacology, it has been explored as a lead compound for anti-inflammatory and antiviral agents. Its ability to interact with key biological targets makes it a valuable tool in drug design. Additionally, the compound has been investigated for its role in agrochemicals, particularly as a potential herbicide or fungicide. Recent research has demonstrated its efficacy in inhibiting specific enzymes involved in plant growth regulation.

The toxicity profile of 5-(2,3-Difluorophenyl)-2-methoxypyridine-3-methanol has also been a subject of extensive study. Early findings suggest that the compound exhibits low acute toxicity when administered at therapeutic doses. However, long-term exposure studies are still underway to fully understand its safety profile. Regulatory agencies have expressed interest in this compound due to its promising therapeutic index and minimal adverse effects observed in preclinical trials.

Looking ahead, the development of 5-(2,3-Difluorophenyl)-2-methoxypyridine-3-methanol into clinical applications is contingent upon further optimization and large-scale testing. Collaborative efforts between academic institutions and pharmaceutical companies are expected to accelerate this process. The integration of advanced computational models with experimental data will play a pivotal role in refining the compound's properties and ensuring its suitability for human use.

In conclusion, 5-(2,3-Difluorophenyl)-2-methoxypyridine-3-methanol, CAS number 1261462-92-3, represents a significant advancement in chemical synthesis and drug discovery. Its unique structure, combined with favorable pharmacokinetic properties, positions it as a promising candidate for future therapeutic interventions. Continued research and development will undoubtedly unlock its full potential across diverse scientific domains.